Cas no 26109-32-0 (Kaur-16-en-18-oic acid,6,7-dihydroxy-, (4a,6b,7b)- (9CI))

• Product Name: Kaur-16-en-18-oic acid,6,7-dihydroxy-, (4a,6b,7b)- (9CI)
• CAS No: 26109-32-0
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 259737
• PubChem ID: 443468
• Update Time: 2025-04-19

Kaur-16-en-18-oic acid,6,7-dihydroxy-, (4a,6b,7b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Kaur-16-en-18-oic acid,6,7-dihydroxy-, (4a,6b,7b)- (9CI)
• DTXSID80332098
• Q27110102
• 26109-32-0
• 6beta,7beta-Dihydroxykaurenoic acid
• C11876
• CHEBI:29502
• ent-6alpha,7alpha-Dihydroxykaur-16-en-19-oic acid
• (1R,2R,3S,4S,5R,9S,10S,13R)-2,3-dihydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• (ent-6alpha,7alpha)-6,7-Dihydroxy-16-kauren-19-oic acid

• Inchi： 1S/C20H30O4/c1-11-9-20-10-12(11)5-6-13(20)18(2)7-4-8-19(3,17(23)24)15(18)14(21)16(20)22/h12-16,21-22H,1,4-10H2,2-3H3,(H,23,24)/t12-,13+,14+,15+,16+,18+,19-,20+/m1/s1
• InChI Key： MXCZWKLLVGCJTB-MFOCMZDKSA-N
• SMILES： O[C@H]1[C@H]([C@@H]2[C@@](C(=O)O)(C)CCC[C@@]2(C)[C@@H]2CC[C@H]3C(=C)C[C@]21C3)O

Computed Properties

• Exact Mass: 334.214
• Monoisotopic Mass: 334.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 488.3°Cat760mmHg
• Flash Point: 263.2°C
• Refractive Index: 1.583